Cas no 939412-86-9 ((3-chloropyrazin-2-yl)methanamine;hydrochloride)

(3-chloropyrazin-2-yl)methanamine;hydrochloride structure

939412-86-9 structure

Product Name:(3-chloropyrazin-2-yl)methanamine;hydrochloride

CAS No:939412-86-9

MF:C₅H₇Cl₂N₃

MW:180.035178422928

MDL:MFCD09910171

CID:1003647

PubChem ID:42614233

Update Time:2024-10-26

(3-chloropyrazin-2-yl)methanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

- (3-Chloropyrazin-2-yl)methanamine hydrochloride
- (3-Chloropyrazin-2-yl)MethanaMine hydrochloridehydrochloride
- (3-Chloropyrazin-2-yl)MethanaMine, HCl
- 2-Chloro-3-aminomethylpyrazine hydrochloride
- (3-chloropyrazin-2-yl)methanamine;hydrochloride
- 939412-86-9
- 3-Chloropyrazin-2-yl)MethanaMine hydrochloride
- CS-W003691
- C-(3-chloro-pyrazin-2-yl)-methylamine hydrochloride
- (3-chloropyrazin-2-yl)methanamine,hydrochloride
- 2-(Aminomethyl)-3-chloropyrazine Hydrochloride
- F2167-5175
- 3-CHLOROPYRAZINE-2-YL-METHYLAMINE HYDROCHLORIDE
- SB10280
- (3-chloropyrazin-2-yl)methanamine.hydrochloride
- AKOS005258965
- 2-AMINOMETHYL-3-CHLOROPYRAZINE HYDROCHLORIDE
- (3-chloropyrazin-2-yl)methanaminehydrochloride
- c-(3-chloropyrazin-2-yl)methylamine hydrochloride salt
- (3-CHLOROPYRAZIN-2-YL)METHANAMINE HCL
- BCP20593
- 1-(3-CHLOROPYRAZIN-2-YL)METHANAMINE HYDROCHLORIDE
- YYVVOYJKQZWKFS-UHFFFAOYSA-N
- c-(3-chloro-pyrazin-2-yl)-methylamine hydrochloride salt
- AC-31346
- (3-Chloro-pyrazin-2-yl)methanamine hydrochloride
- EN300-208273
- 1-(3-Chloropyrazin-2-yl)methanamine--hydrogen chloride (1/1)
- (3-Chloro-pyrazin-2-yl)-methanamine hydrochloride
- Z2472857434
- 2-Aminomethyl-3-chloropyrazine HCl
- SY025231
- MFCD09910171
- DS-14040
- SCHEMBL593446
- DB-353373
- (3-chloropyrazin-2-yl)methanamine HCl salt
- DTXSID00655074
- MDL： MFCD09910171
- Inchi： 1S/C5H6ClN3.ClH/c6-5-4(3-7)8-1-2-9-5;/h1-2H,3,7H2;1H
- InChI Key： YYVVOYJKQZWKFS-UHFFFAOYSA-N
- SMILES： Cl.ClC1C(CN)=NC=CN=1

Computed Properties

Exact Mass: 179.0017026g/mol
Monoisotopic Mass: 179.0017026g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 88.3
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 51.8Å²

(3-chloropyrazin-2-yl)methanamine;hydrochloride Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C

(3-chloropyrazin-2-yl)methanamine;hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A099000321-5g	(3-Chloropyrazin-2-yl)methanamine hydrochloride	939412-86-9	95%	5g	$180.15	2023-08-31
Alichem	A099000321-10g	(3-Chloropyrazin-2-yl)methanamine hydrochloride	939412-86-9	95%	10g	$285.15	2023-08-31
Alichem	A099000321-25g	(3-Chloropyrazin-2-yl)methanamine hydrochloride	939412-86-9	95%	25g	$562.80	2023-08-31
Fluorochem	079800-250mg	3-Chloropyrazin-2-yl)methanamine hydrochloride hydrate	939412-86-9	95%	250mg	￡17.00	2022-03-01
Fluorochem	079800-1g	3-Chloropyrazin-2-yl)methanamine hydrochloride hydrate	939412-86-9	95%	1g	￡54.00	2022-03-01
Fluorochem	079800-5g	3-Chloropyrazin-2-yl)methanamine hydrochloride hydrate	939412-86-9	95%	5g	￡167.00	2022-03-01
Fluorochem	079800-10g	3-Chloropyrazin-2-yl)methanamine hydrochloride hydrate	939412-86-9	95%	10g	￡318.00	2022-03-01
TRC	C350975-25mg	(3-Chloropyrazin-2-yl)methanamine Hydrochloride	939412-86-9		25mg	$ 64.00	2023-04-18
TRC	C350975-50mg	(3-Chloropyrazin-2-yl)methanamine Hydrochloride	939412-86-9		50mg	$ 75.00	2023-04-18
TRC	C350975-100mg	(3-Chloropyrazin-2-yl)methanamine Hydrochloride	939412-86-9		100mg	$ 87.00	2023-04-18

(3-chloropyrazin-2-yl)methanamine;hydrochloride Production Method

Production Method 1

55557-52-3

939412-86-9

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Nickel Solvents: Acetic acid ; 1.5 d, rt
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

: Imidazopyrazine compound useful in treatment of various diseases and its preparation

, World Intellectual Property Organization, , ,

Production Method 2

55557-52-3

939412-86-9

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Nickel Solvents: Acetic acid , Water ; overnight, 4 bar, rt
1.2 Reagents: Hydrochloric acid Solvents: Diethyl ether , Ethyl acetate ; 30 min, cooled; > 1 d, rt

Reference

: Therapeutic combinations of a BTK inhibitor, a PI3K inhibitor, a JAK-2 inhibitor and/or a CDK4/6 inhibitor

, World Intellectual Property Organization, , ,

Production Method 3

55557-52-3

939412-86-9

Reaction Conditions

1.1 Reagents: Acetic acid , Hydrogen Catalysts: Nickel Solvents: Water ; overnight, 4 bar, rt
1.2 Reagents: Hydrochloric acid Solvents: Diethyl ether , Ethyl acetate ; 50 °C; cooled; 30 min; > 1 d, rt

Reference

: Bicyclic heterocycles as BTK inhibitors and their preparation

, World Intellectual Property Organization, , ,

Production Method 4

55557-52-3

939412-86-9

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Nickel Solvents: Acetic acid ; 4.5 - 5 kg/cm2, 30 °C → 45 °C; 3 h, 40 - 45 °C

Reference

: Improved process for the preparation of 4-{8-amino-3-[(2S)-1-(but-2-ynoyl)pyrrolidin-2-yl]imidazo[1,5-a]pyrazin-1-yl)}-N-(pyridine-2-yl)benzamide

, India, , ,

Production Method 5

939412-86-9

Reaction Conditions

Reference

: 4-IMIDAZOPYRIDAZIN-1-YL-BENZAMIDES AND 4-IMIDAZOTRIAZIN-1-YL-BENZAMIDES BTK INHIBITORS

, United States, , ,

Production Method 6

1823551-51-4

939412-86-9

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Isopropanol ; 25 - 30 °C; 1 h, 50 - 55 °C; 35 °C → 5 °C; 1 h, 0 - 5 °C

Reference

: Improved process for preparation of intermediates of Brutons tyrosine kinase inhibitor

, India, , ,

Production Method 7

55557-52-3

939412-86-9

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Nickel Solvents: Acetic acid , Water ; overnight, 4 bar, rt
1.2 Solvents: Ethyl acetate ; 50 °C; cooled
1.3 Reagents: Hydrochloric acid Solvents: Diethyl ether ; 30 min, cooled; > 1 d, rt

Reference

: Preparation of imidazopyridazinylbenzamide derivatives and analogs for use as Btk inhibitors

, World Intellectual Property Organization, , ,

Production Method 8

55557-52-3

939412-86-9

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Nickel Solvents: Acetic acid , Water ; overnight, 4 bar, rt
1.2 Reagents: Hydrochloric acid Solvents: Diethyl ether , Ethyl acetate ; 30 min, cooled; 2 d, rt

Reference

: Preparation of imidazopyrazinylbenzamide derivatives and analogs for use as Btk inhibitors

, World Intellectual Property Organization, , ,

Production Method 9

55557-52-3

939412-86-9

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Nickel Solvents: Acetic acid , Water ; overnight, 4 bar, rt
1.2 Reagents: Hydrochloric acid Solvents: Diethyl ether , Water ; 30 min, 0 °C; > 1 d, rt

Reference

: Therapeutic combinations of a BTK inhibitor, a PI3K inhibitor, a JAK-2 inhibitor, and/or a Bcl-2 inhibitor

, World Intellectual Property Organization, , ,

Production Method 10

55557-52-3

939412-86-9

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Nickel Solvents: Acetic acid , Water ; overnight, 4 bar, rt
1.2 Reagents: Hydrochloric acid Solvents: Diethyl ether , Ethyl acetate ; 30 min, cooled; > 1 d, rt

Reference

: Therapeutic combinations of a BTK inhibitor, a PI3K inhibitor, a JAK-2 inhibitor, a PD-1 inhibitor and/or a PD-L1 inhibitor

, World Intellectual Property Organization, , ,

Production Method 11

55557-52-3

939412-86-9

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Nickel Solvents: Acetic acid ; 48 h, 1 MPa, rt

Reference

: Preparation of imidazo[1,5-a]pyrazine derivatives as BTK inhibitors

, World Intellectual Property Organization, , ,

Production Method 12

771581-15-8

939412-86-9

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Ethyl acetate

Reference

: Preparation of deurated imidazopyrazines useful as selective btk inhibitors

, China, , ,

Production Method 13

55557-52-3

939412-86-9

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Nickel Solvents: Acetic acid , Water ; 15 h, 4 bar, rt
1.2 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane , Ethyl acetate ; cooled; 18 h, rt

Reference

: Preparation of heteroaromatic NMDA receptor modulators for treating neuropsychiatric disorders

, World Intellectual Property Organization, , ,

Production Method 14

55557-52-3

939412-86-9

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Nickel Solvents: Acetic acid ; 48 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; rt

Reference

: Preparation of pyrazolopyridinamines, pyrazolopyrimidinamines and imidazopyrazinamines as tyrosine kinase inhibitors

, World Intellectual Property Organization, , ,

Production Method 15

939412-86-9

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Methanol , Water ; 1 h, rt → reflux
1.2 Reagents: Sodium carbonate Solvents: Water

Reference

: Process for the preparation of substituted imidazo[1,5-a]pyrazines

, United States, , ,

Production Method 16

939412-86-9

Reaction Conditions

Reference

: BTK inhibitors to treat solid tumors through modulation of the tumor microenvironment

, World Intellectual Property Organization, , ,

(3-chloropyrazin-2-yl)methanamine;hydrochloride Raw materials

(3-chloropyrazin-2-yl)methanamine;hydrochloride Preparation Products

(3-chloropyrazin-2-yl)methanamine;hydrochloride (939412-86-9)

(3-chloropyrazin-2-yl)methanamine;hydrochloride Suppliers

Amadis Chemical Company Limited

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(CAS:939412-86-9)(3-chloropyrazin-2-yl)methanamine;hydrochloride

Order Number:A859617

Stock Status:in Stock

Quantity:100g/500g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 08:19

Price ($):194.0/967.0

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Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:939412-86-9)(3-氯吡嗪-2-基)甲胺盐酸盐

Order Number:LE26023842

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:54

Price ($):discuss personally

Email:18501500038@163.com

(3-chloropyrazin-2-yl)methanamine;hydrochloride Related Literature

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2. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Related Categories

Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

939412-86-9 ((3-chloropyrazin-2-yl)methanamine;hydrochloride) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:939412-86-9)(3-chloropyrazin-2-yl)methanamine;hydrochloride

Purity:99%/99%

Quantity:100g/500g

Price ($):194.0/967.0

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:939412-86-9)(3-氯吡嗪-2-基)甲胺盐酸盐

Purity:99%

Quantity:25KG,200KG,1000KG

Price ($):Inquiry